Cas no 1268005-65-7 (4-(4-Bromophenyl)-4-methylpiperidine)

• Product Name: 4-(4-Bromophenyl)-4-methylpiperidine
• CAS No: 1268005-65-7
• MF: C₁₂H₁₆BrN
• MW: 254.166142463684
• CID: 5216946
• PubChem ID: 63156611
• Update Time: 2025-10-28

4-(4-Bromophenyl)-4-methylpiperidine Chemical and Physical Properties

Names and Identifiers

• 4-(4-bromophenyl)-4-methylpiperidine
• Piperidine, 4-(4-bromophenyl)-4-methyl-
• 4-(4-Bromophenyl)-4-methylpiperidine

• Inchi： 1S/C12H16BrN/c1-12(6-8-14-9-7-12)10-2-4-11(13)5-3-10/h2-5,14H,6-9H2,1H3
• InChI Key： ATLPVNCWYLTZMQ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1(C)CCNCC1

Computed Properties

• Exact Mass: 253.04661g/mol
• Monoisotopic Mass: 253.04661g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines

Additional information on 4-(4-Bromophenyl)-4-methylpiperidine

4-(4-Bromophenyl)-4-methylpiperidine: A Comprehensive Overview

4-(4-Bromophenyl)-4-methylpiperidine (CAS No. 1268005-65-7) is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential applications in drug discovery and development. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements of 4-(4-Bromophenyl)-4-methylpiperidine.

Chemical Structure and Properties

4-(4-Bromophenyl)-4-methylpiperidine is a brominated piperidine derivative with the molecular formula C₁₃H₁₈BrN. The compound features a piperidine ring substituted with a 4-bromophenyl group and a methyl group at the 4-position. The presence of the bromine atom imparts unique reactivity and functional group manipulation possibilities, making it a valuable intermediate in organic synthesis. The compound is typically obtained as a white crystalline solid with a melting point ranging from 105 to 107°C. It is soluble in common organic solvents such as methanol, ethanol, and dichloromethane but has limited solubility in water.

Synthesis Methods

The synthesis of 4-(4-Bromophenyl)-4-methylpiperidine can be achieved through various routes, each offering different advantages in terms of yield, purity, and scalability. One common method involves the reaction of 4-bromobenzaldehyde with N-methyl-1,2-diaminopropane followed by reductive amination using sodium borohydride or hydrogen gas over a palladium catalyst. Another approach involves the coupling of 4-bromobenzyl bromide with N-methylpiperidine using a base such as potassium carbonate in an appropriate solvent like dimethylformamide (DMF). These methods provide high yields and are suitable for both laboratory-scale synthesis and industrial production.

Biological Activities

4-(4-Bromophenyl)-4-methylpiperidine has been investigated for its potential biological activities, particularly in the context of central nervous system (CNS) disorders. Recent studies have shown that this compound exhibits significant affinity for various neurotransmitter receptors, including serotonin (5-HT) and dopamine (DA) receptors. Its ability to modulate these receptors makes it a promising candidate for the development of novel therapeutic agents for conditions such as depression, anxiety, and neurodegenerative diseases.

A study published in the Journal of Medicinal Chemistry reported that 4-(4-Bromophenyl)-4-methylpiperidine demonstrated potent serotonin reuptake inhibition (SRI) activity, comparable to that of established antidepressants like fluoxetine. Additionally, it showed selective binding to dopamine D₂ receptors, suggesting its potential as an atypical antipsychotic agent. These findings highlight the compound's multifaceted pharmacological profile and its suitability for further preclinical and clinical evaluation.

Clinical Applications and Research Advancements

The potential clinical applications of 4-(4-Bromophenyl)-4-methylpiperidine are currently being explored through various preclinical studies. Researchers are focusing on optimizing its pharmacokinetic properties to enhance bioavailability and reduce side effects. One notable study conducted by a team at the University of California found that encapsulating the compound in liposomes significantly improved its stability and delivery efficiency to target tissues.

In addition to CNS disorders, there is growing interest in evaluating the compound's anti-inflammatory properties. Preliminary data suggest that 4-(4-Bromophenyl)-4-methylpiperidine may inhibit pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), making it a potential candidate for treating inflammatory conditions like rheumatoid arthritis.

Safety Considerations and Future Directions

The safety profile of 4-(4-Bromophenyl)-4-methylpiperidine is an important aspect of its development as a therapeutic agent. Preclinical toxicology studies have indicated that the compound is generally well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, further investigations are necessary to fully assess its long-term safety and potential interactions with other medications.

The future directions for research on 4-(4-Bromophenyl)-4-methylpiperidine include optimizing its chemical structure to enhance potency and selectivity for specific targets. Additionally, exploring combination therapies involving this compound with other drugs may offer synergistic benefits for treating complex diseases. As research progresses, it is anticipated that this versatile piperidine derivative will continue to play a crucial role in advancing our understanding of neurological and inflammatory disorders.